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Compound of Interest

Compound Name: 4'-Hydroxyheptanophenone

Cat. No.: B084665

Essential Safety and Handling Guide for 4'-
Hydroxyheptanophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4'-Hydroxyheptanophenone. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Safety Data Summary

4'-Hydroxyheptanophenone is a crystalline powder that requires careful handling due to its
potential health and environmental hazards. The following tables summarize its key identifiers
and associated risks as defined by the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).

Table 1: Chemical Identification
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Identifier Value

CAS Number 14392-72-4
Molecular Formula C13H1802
Molecular Weight 206.29 g/mol

Physical Form

White to yellow crystalline powder[1][2][3]

Melting Point 92-95 °C[2]
Table 2: GHS Hazard Summary
Hazard Class GHS Pictogram Signal Word Hazard Statement
) o k, ] H315: Causes skin

Skin Irritation laalt text Warning o

irritation.[2]

o t, ) H319: Causes serious

Eye Irritation laalt text Warning L

eye irritation.[2][4]
Hazardous to the H412: Harmful to
Aquatic Environment None No Signal Word aquatic life with long

(Chronic)

lasting effects.[4]

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are the first line of defense against exposure. The

following PPE is mandatory when handling 4'-Hydroxyheptanophenone.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection . Rationale
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Chemical splash ) )
particles and potential
goggles or safety )
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glasses with side )
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shields S
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Prevents
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_ _ Avoids inhalation of
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under a fume hood

The following diagram outlines the logical flow for selecting and using PPE.

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) workflow for handling 4'-
Hydroxyheptanophenone.
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Operational Plan: Step-by-Step Handling Procedure

This section provides a detailed, procedural guide for the safe handling of 4'-
Hydroxyheptanophenone in a laboratory setting.

3.1. Preparation

o Designated Area: All handling of powdered 4'-Hydroxyheptanophenone should occur in a
designated area, such as a chemical fume hood, to minimize inhalation risk.

o Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,
containers) and PPE are readily available.

o Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and unobstructed.

3.2. Weighing and Transfer
o Tare Container: If weighing the powder, first place a tared container on the balance.

o Transfer in Hood: Carefully transfer the desired amount of 4'-Hydroxyheptanophenone to
the container inside the fume hood to contain any airborne dust.

» Seal and Weigh: Securely seal the container before removing it from the fume hood to weigh
it.

e Minimize Dust: Use smooth, controlled movements to avoid generating dust.
3.3. Post-Handling

o Clean Up: Decontaminate the work surface with an appropriate solvent and wipe it down.
Dispose of cleaning materials as solid chemical waste.

o PPE Removal: Remove gloves, lab coat, and eye protection in that order, avoiding contact
with the contaminated exterior of the items.

e Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.
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The following diagram illustrates the standard operating procedure for handling this chemical.
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Figure 2: Step-by-step workflow for handling 4'-Hydroxyheptanophenone.

Disposal Plan

Proper disposal of 4'-Hydroxyheptanophenone and associated waste is crucial to prevent

environmental contamination, particularly given its harm to aquatic life.

4.1. Waste Segregation

Solid Waste: All unused or waste 4'-Hydroxyheptanophenone, along with any
contaminated items such as weigh boats, gloves, and paper towels, must be collected in a
designated "Solid Organic Waste" container.

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be
disposed of in the appropriate "Organic Liquid Waste" container. Halogenated and non-
halogenated solvent waste streams should be kept separate.

Empty Containers: Original containers of 4'-Hydroxyheptanophenone should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste. Once decontaminated, the empty container can be disposed of according to
institutional guidelines.

4.2. Disposal Procedure

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("4'-Hydroxyheptanophenone"), and the associated hazards (e.g.,
“Irritant”).

Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials.

Collection: Follow your institution's procedures for hazardous waste pickup. Do not pour any
amount of 4'-Hydroxyheptanophenone down the drain.

The following diagram outlines the decision-making process for proper waste disposal.
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Figure 3: Decision workflow for the disposal of 4'-Hydroxyheptanophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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